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Compound of Interest

Compound Name: PARAPLAST PLUS

Cat. No.: B1176158

This technical guide provides a comprehensive overview of the safety and handling
characteristics of PARAPLAST PLUS, a tissue infiltration and embedding medium. The
information is compiled from various safety data sheets (SDS) to assist researchers, scientists,
and drug development professionals in its safe application.

Composition and Physical Properties

PARAPLAST PLUS is a solid, white, translucent waxy pellet with a paraffin odor.[1][2] It is
primarily composed of paraffin wax, with minor additions of other polymers. The precise
composition can vary slightly, but it generally consists of over 98% paraffin.[3]

Table 1: Chemical Composition of PARAPLAST PLUS

Component CAS Number Weight %
Paraffin 8002-74-2 > 98%
Polyisobutylene 9003-27-4 <1%
Dimethyl sulfoxide (DMSO) 67-68-5 <1%

Source: SPI Supplies MSDS|3]

Table 2: Physical and Chemical Properties of PARAPLAST PLUS
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Property Value

Physical State Solid

Color White

Odor Paraffin

Melting Point 132 °F (56 °C)

Boiling Point No data available

Flash Point 390 °F (199 °C) Closed Cup

- ) 473 °F (245 °C) (for 100%
Auto-ignition Point

paraffin)
Density >0.8 g/cm3
Solubility No data available

Source: NextSDS, Ted Pella, Inc. SDS[1][2]

Hazard Identification and Ratings

PARAPLAST PLUS is not classified as a hazardous substance or mixture according to the
Globally Harmonized System (GHS).[2] It has a signal word of "no signal word".[1] However,
contact with the molten product can cause thermal burns, and vapors or fumes from the molten
material may cause eye and respiratory tract irritation.[2]

Table 3: Hazard Ratings for PARAPLAST PLUS

Rating System Health Fire Reactivity
NFPA 0 1 0
HMIS® 0 1 0

(O=least, 1=Slight, 2=Moderate, 3=High, 4=Extreme) Source: Ted Pella, Inc. SDS[2]
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Toxicological Data

The acute toxicity of PARAPLAST PLUS is considered low.[3] The primary health concerns are
related to irritation from fumes of the heated product and thermal burns from the molten form.

Experimental Protocols:

While detailed experimental protocols are not provided in the safety data sheets, some
information on toxicological testing is available:

o Eye Irritation: A study on a similar material involved applying a 100 mg dose to a rabbit eye
for 24 hours, which resulted in mild irritation.[3]

» Skin Irritation: A 500 mg dose of paraffin applied to rabbit skin for 24 hours caused mild
irritation.[3]

o Skin Sensitization: Tests on laboratory animals and humans have shown that the wax
component is non-sensitizing.[2] Dimethyl sulfoxide, a minor component, was negative in
Buehler tests for skin sensitization.[2]

Table 4. Summary of Toxicological Data

Test Species Dose Exposure Result

Eye Irritation

] Rabbit 100 mg 24 hours Mild irritation
(Paraffin)
Skin Irritation ) S
] Rabbit 500 mg 24 hours Mild irritation
(Paraffin)
Chronic Tumors of the
o ) 120 mg/kg
Toxicity/Carcinog  Rat ) - bladder, lungs,
o ] (implanted)
enicity (Paraffin) and thorax
Chronic Tumors of the
o ) 480-660 mg/kg
Toxicity/Carcinog  Mouse ) - bladder, lungs,
o ] (implanted)
enicity (Paraffin) and thorax

Source: SPI Supplies MSDSJ[3]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1176158?utm_src=pdf-body
https://www.2spi.com/catalog/documents/2846.pdf
https://www.2spi.com/catalog/documents/2846.pdf
https://www.2spi.com/catalog/documents/2846.pdf
https://www.tedpella.com/SDS_html/18393_sds.pdf
https://www.tedpella.com/SDS_html/18393_sds.pdf
https://www.2spi.com/catalog/documents/2846.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

It is important to note that the carcinogenic effects observed in rats and mice were from
implanted paraffin, a route of exposure not typical in laboratory settings for this product.[3]

Exposure Controls and Personal Protection

To minimize exposure and ensure safe handling of PARAPLAST PLUS, appropriate personal
protective equipment (PPE) should be used, especially when handling the molten product.

Handling PARAPLAST PLUS

Recommended Personal Brotective Equipment
A A A

Hand Protection Eye Protection Skin and Body Protection
(Protective gloves) (Safety glasses) (Wear suitable protective clothing)

Respiratory Protection
(In case of insufficient ventilation,
wear suitable respiratory equipment)

Click to download full resolution via product page
Recommended Personal Protective Equipment (PPE) for handling PARAPLAST PLUS.

First Aid Measures

In case of exposure to PARAPLAST PLUS, the following first aid measures should be taken.

Exposure Event

First Aid for PAlflePLAST PLUS¢Exposure
Y

Ingestion:
Call a poison center or a doctor if you feel unwell.

Y

Inhalation:
Remove person to fresh air and keep comfortable for breathing.

Skin Contact:
‘Wash skin with plenty of water.

Eye Contact:
Rinse eyes with water as a precaution.

Click to download full resolution via product page

First aid procedures for different routes of exposure to PARAPLAST PLUS.
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Fire Fighting Measures

PARAPLAST PLUS is not classified as flammable but will burn under fire conditions.[2]

Table 5: Fire Fighting Information

Parameter

Value

Flash Point

390 °F (199 °C)

Auto-ignition Point

473 °F (245 °C) (for 100% paraffin)

Suitable Extinguishing Media

Water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide

Hazardous Combustion Products

Carbon monoxide, carbon dioxide, oxides of

sulfur, wax fumes, and smoke

Source: Ted Pella, Inc. SDS[2]

Fire Involving PARAPLAST PLUS

Use Suitable Extinguishing Media:
- Water spray
- Alcohol-resistant foam
- Dry chemical
- Carbon dioxide

Fire Fighting Actions

Wear Protective Equipment:
- Self-contained breathing apparatus Cool fire-exposed containers with water spray.
- Full protective clothing

Click to download full resolution via product page

Logical workflow for responding to a fire involving PARAPLAST PLUS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Profile of
PARAPLAST PLUS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176158#paraplast-plus-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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